Cas no 6383-98-8 (Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester)

• Product Name: Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester
• CAS No: 6383-98-8
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 425597
• PubChem ID: 13757774
• Update Time: 2025-08-03

Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester
• ethyl 3,4,5-trimethoxybenzenecarboximidate
• DTXSID90548542
• AKOS005795802
• 6383-98-8
• Ethyl 3,4,5-trimethoxybenzene-1-carboximidate

• Inchi： 1S/C12H17NO4/c1-5-17-12(13)8-6-9(14-2)11(16-4)10(7-8)15-3/h6-7,13H,5H2,1-4H3
• InChI Key： KHZXWWHAFMMYQE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=N)OCC)=CC=1OC)OC

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester

Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester and Its Significance in Modern Chemical Research

Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester (CAS No. 6383-98-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester features a benzene ring substituted with three methoxy groups at the 3, 4, and 5 positions, further functionalized with an ethyl ester group and a carboximidic moiety. This arrangement imparts distinct reactivity and selectivity, making it an attractive scaffold for medicinal chemists. The presence of multiple hydroxyl-like functionalities enhances its compatibility with various synthetic pathways, facilitating the introduction of additional substituents to tailor its biological activity.

In recent years, there has been a surge in research focusing on the development of molecules with enhanced selectivity and reduced toxicity. Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester has emerged as a key building block in this endeavor. Its structural features allow for modifications that can fine-tune its interactions with biological targets. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding affinity. These findings have opened up new avenues for the design of drugs that can selectively target pathological processes without affecting healthy tissues.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester to develop treatments for neurological disorders. Research indicates that compounds derived from this scaffold can interact with specific neurotransmitter receptors, offering promise for conditions such as Alzheimer's disease and Parkinson's disease. The ability to modify its structure allows researchers to optimize its pharmacokinetic profile, ensuring better absorption, distribution, metabolism, and excretion (ADME) properties.

Beyond its applications in drug development, Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester also plays a significant role in academic research. Its use as a starting material for synthesizing complex molecules has enabled scientists to explore novel chemical reactions and methodologies. These advancements not only contribute to the field of organic chemistry but also provide valuable tools for future biomedical research. The compound's versatility has been highlighted in several high-impact publications that detail innovative synthetic strategies and their implications.

The synthesis of Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester itself is a testament to the progress made in synthetic chemistry over recent decades. Modern techniques have allowed for more efficient and scalable production methods compared to earlier approaches. This accessibility has democratized its use among researchers worldwide. Moreover, the compound's stability under various conditions makes it suitable for long-term storage and multiple rounds of reaction without significant degradation.

In conclusion, Benzenecarboximidic acid, 3,4,5-trimethoxy-, ethyl ester (CAS No. 6383-98-8) represents a cornerstone in modern chemical research with far-reaching implications for pharmaceutical development and academic studies. Its unique structural features and reactivity make it an indispensable tool for scientists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound，its importance is likely to grow even further.